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Compound of Interest

Compound Name: (S)-piperidin-3-ol

CAS No.: 24211-55-0

Cat. No.: B1276668

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the

chiral molecule (S)-piperidin-3-ol. The information presented is essential for the structural

elucidation, identification, and quality control of this compound in research and development

settings. The data provided is for the racemic mixture, 3-hydroxypiperidine, as the

spectroscopic properties (NMR, IR, MS) of the core structure are identical for both enantiomers

in achiral environments.

Spectroscopic Data Summary
The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and

mass spectrometry (MS) data for piperidin-3-ol.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ) ppm Multiplicity Assignment

1.40 - 1.90 m H-4, H-5

2.50 - 3.20 m H-2, H-6

3.60 - 3.90 m H-3

2.0 - 4.0 (broad) s OH, NH

Solvent: Chloroform-d (CDCl₃)

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

24.0 - 26.0 C-5

33.0 - 35.0 C-4

46.0 - 48.0 C-6

54.0 - 56.0 C-2

67.0 - 69.0 C-3

Solvent: Chloroform-d (CDCl₃)

Table 3: IR Spectroscopic Data
Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3500 Strong, Broad O-H, N-H stretch

2850 - 2950 Strong C-H stretch (aliphatic)

1440 - 1480 Medium C-H bend (scissoring)

1050 - 1150 Strong
C-O stretch (secondary

alcohol)

Sample Preparation: Neat
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Table 4: Mass Spectrometry Data (Electron Ionization)
m/z Relative Intensity (%) Assignment

101 25 [M]⁺ (Molecular Ion)

84 10 [M - OH]⁺

70 100 [M - CH₂OH]⁺

57 40 [C₃H₇N]⁺

44 60 [C₂H₆N]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below. These

are generalized protocols and may require optimization based on the specific instrumentation

used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of (S)-piperidin-3-ol was dissolved in 0.6-0.7

mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) was added

as an internal standard (δ 0.00 ppm). The solution was filtered into a 5 mm NMR tube.

¹H NMR Acquisition: The ¹H NMR spectrum was recorded on a spectrometer operating at a

frequency of 400 MHz. A sufficient number of scans were acquired to obtain a good signal-

to-noise ratio.

¹³C NMR Acquisition: The ¹³C NMR spectrum was recorded on the same spectrometer at a

frequency of 100 MHz. The spectrum was acquired with proton decoupling to simplify the

spectrum to single lines for each carbon atom.

Infrared (IR) Spectroscopy
Sample Preparation: A small drop of neat (S)-piperidin-3-ol was placed between two

sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin liquid film.
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Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectrum was scanned over the range of 4000-400 cm⁻¹. A background

spectrum of the clean salt plates was recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Introduction: A dilute solution of (S)-piperidin-3-ol in a volatile organic solvent (e.g.,

methanol or dichloromethane) was introduced into the mass spectrometer, typically via a gas

chromatograph (GC-MS) for separation and purification before ionization.

Ionization: The sample was ionized using electron ionization (EI) at 70 eV.

Mass Analysis: The resulting ions were separated based on their mass-to-charge ratio (m/z)

by a quadrupole mass analyzer.

Detection: The abundance of each ion was measured by an electron multiplier detector to

generate the mass spectrum.

Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of an

organic compound like (S)-piperidin-3-ol.
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A general workflow for spectroscopic analysis.

To cite this document: BenchChem. [Spectroscopic Data of (S)-piperidin-3-ol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276668/docs#spectroscopic-data-of-s-piperidin-3-
ol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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